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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983

ZD 7155 Hydrochloride Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility of ZD 7155 hydrochloride in DMSO
and water. It includes troubleshooting advice and frequently asked questions to ensure
successful experimental outcomes.

Solubility Data

The solubility of ZD 7155 hydrochloride can vary between different batches and suppliers. The
following table summarizes the available quantitative data for its solubility in Dimethyl Sulfoxide
(DMSO) and water.
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Concentration Concentration
Solvent Notes
(mM) (mg/mL)

Sonication is
recommended to aid
dissolution.[2][3][4]
~10 mM[1] - 526.33 ~4.75 mg/mL - 250 Use of newly opened,
mM[2][3] mg/mL[2][3] anhydrous DMSO is
crucial as hygroscopic

DMSO

DMSO can negatively
impact solubility.[2]

Gentle warming and
sonication are
~8.78 mM[2][3] - 10 ~4.17 mg/mL[2][3] - recommended to aid
mM ~4.75 mg/mL dissolution.[2][3] One
source suggests
heating to 60°C.[2][3]

Water

Note: The molecular weight of ZD 7155 hydrochloride is approximately 474.99 g/mol .[2][3]
Always refer to the batch-specific molecular weight on the product vial or Certificate of Analysis
for precise calculations.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for preparing a stock solution of ZD 7155 hydrochloride?

Al: For high concentration stock solutions, DMSO is the recommended solvent, with reported
solubilities reaching up to 526.33 mM.[2][3] For agueous-based assays, a stock solution can be
prepared in water, though at a lower concentration (up to 10 mM).

Q2: How should I store the stock solution of ZD 7155 hydrochloride?

A2: Stock solutions in DMSO should be stored at -20°C for up to one month or at -80°C for up
to six months.[2][3] It is important to keep the solution sealed and protected from moisture.[2][3]

Q3: Can | prepare a stock solution of ZD 7155 hydrochloride in water?
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A3: Yes, ZD 7155 hydrochloride is soluble in water up to approximately 10 mM. If you prepare
a stock solution in water, it is recommended to filter-sterilize it using a 0.22 um filter before use
in cell culture or other sensitive applications.[2]

Q4: What is the mechanism of action for ZD 71557

A4: ZD 7155 is a potent and selective competitive antagonist of the Angiotensin Il Type 1 (ATz1)
receptor. This means it blocks the action of angiotensin Il at this receptor, which is involved in
vasoconstriction and blood pressure regulation.

Troubleshooting Guide
Issue 1: The compound is not fully dissolving in DMSO.
e Solution:
o Increase Sonication Time: Sonicate the solution for a longer duration.

o Gentle Warming: Briefly and gently warm the solution. Be cautious not to overheat, which
could degrade the compound.

o Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air). Ensure you are
using a fresh, unopened bottle or a properly stored aliquot of anhydrous DMSO.[2]

Issue 2: Precipitation is observed after diluting the DMSO stock solution into an aqueous buffer.
e Solution:

o Lower the Final Concentration: The final concentration of ZD 7155 hydrochloride in your
aqueous working solution may be too high. Try diluting it further.

o Increase the Percentage of DMSO: A small increase in the final percentage of DMSO in
your working solution may help maintain solubility. However, always consider the tolerance
of your experimental system (e.g., cells) to DMSO.

o Use a Surfactant or Co-solvent: For in vivo studies, specific formulations using co-solvents
like PEG300 and surfactants like Tween-80 are recommended to improve solubility and
stability.[2][3][5]
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Issue 3: Inconsistent results are observed between experiments.
e Solution:

o Prepare Fresh Working Solutions: Always prepare fresh working solutions from your
frozen stock solution for each experiment. Avoid multiple freeze-thaw cycles of the stock
solution.

o Verify Stock Concentration: If possible, verify the concentration of your stock solution.

o Ensure Complete Dissolution: Before each use, ensure your stock solution is fully
dissolved. If any precipitate is visible, warm and sonicate the vial until the solution is clear.

Experimental Protocols & Visualizations

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

e Weigh the Compound: Accurately weigh out the required mass of ZD 7155 hydrochloride.
For 1 mL of a 10 mM solution, you would need approximately 4.75 mg (using a molecular
weight of 474.99 g/mol ).

o Add Solvent: Add the appropriate volume of high-quality, anhydrous DMSO.

e Dissolve: Vortex the solution and sonicate until the compound is fully dissolved. Gentle
warming can be applied if necessary.

» Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.
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Stock Solution Workflow
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Stock Solution Preparation Workflow

Signaling Pathway: ZD 7155 Hydrochloride Mechanism
of Action

ZD 7155 hydrochloride acts by blocking the Angiotensin Il Type 1 (AT1) receptor, thereby
inhibiting the downstream signaling cascade initiated by Angiotensin Il. This is a key
mechanism in the Renin-Angiotensin system.
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Mechanism of ZD 7155 HCI Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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